Boron

• CAS No.: 7440-42-8
• Product Name: Boron
• Molecular Formula: B
• Molecular Weight: 10.81 g/mol
• IUPAC Name: boron
• Standard InChI: InChI=1S/B
• Standard InChIKey: ZOXJGFHDIHLPTG-UHFFFAOYSA-N
• SMILES: [B]
• Canonical SMILES: [B]
• Boiling Point: 4,000 °C
• Colorform: Polymorphic: alpha-rhombohedral form, clear red crystals; beta-rhombohedral form, black; alpha-tetragonal form, black, opaque crystals with metallic luster; amorphous form, black or dark brown powder; other crystal forms are known but not entirely characterized; Filaments, powder, whiskers, single crystals
• Density: Amorphous, 2.350 g/cu cm; alpha-rhombohedral, 2.46 g/cu cm; alpha-tetragonal, 2.31 g/cu cm; beta-rhombohedral, 2.35 g/cu cm
• Melting Point: 2,075 °C
• Physical Description: DryPowder; OtherSolid
• Description: Boron is an element with atomic symbol B, atomic number 5, and atomic weight 11.; Boron is a compound that occurs in nature. It is often found combined with other substances to form compounds called borates. Common borate compounds include boric acid, salts of borates, and boron oxide. Several companies in the United States produce most of the world's borates by processing boron compounds. Borates are used mostly to produce glass. They are also used in fire retardants, leather tanning industries, cosmetics, photographic materials, soaps and cleaners, and for high-energy fuel. Some pesticides used for cockroach control and some wood preservatives also contain borates.; Boron (B) is a chemical element with an atomic number 5 that belongs in the Period 2 and Group 13 in the periodic table. It is a low-abundant metalloid that is a poor electrical conductor at room temperature. Natural boron exists in 2 stable isotopes however pure boron is hard to prepare due to contamination by different elements. It is also found for applications including ceramics, high-hardness or abrasive compounds, metal coatings, detergents, bleaching agents, insecticides, semiconductors, magnets, wood preservatives, and an additive in glass fibers of boron-containing fiberglass for insulation and structural materials. Boric acid contains antiseptic, antifungal, and antiviral properties thus it is used as a water clarifier in swimming pool water treatment. There are few pharmaceutical agents that contain a boron molecule in their structures, such as [DB09041] and [DB00188].
• Shelf Life: Fairly stable at normal temperature.
• Solubility: Insoluble in water; unaffected by aqueous hydrochloric and hydrofluoric acids; when finely divided it is soluble in boiling nitric and sulfuric acids and in molten metals such as copper, iron, magnesium, aluminum, calcium; reacts vigorously with fused sodium peroxide or with a fusion mixture of sodium carbonate or potassium nitrate; Soluble in concentrated nitric and sulfuric acids; insoluble in water, alcohol, ethe
• Synonyms: B;Trona elemental boron;B AM I BORON;B AM II;B AM III;BORON AA/ICP CALIBRATION/CHECK STANDARD;BORON AA SINGLE ELEMENT STANDARD;BORON, AAS SOLUTION STANDARD
• Vapor Pressure: 1.56X10-5 atm (0.0119 mm Hg) at 2140 °C
• PubChem Compound: 5462311
• Last Modified: Nov 11 2021